Cas no 116505-63-6 (1-Azabicyclo[2.2.2]octan-3-amine, 2-methyl-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-amine, 2-methyl-
• CAS No: 116505-63-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 3649523
• PubChem ID: 17762015
• Update Time: 2025-04-22

1-Azabicyclo[2.2.2]octan-3-amine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-amine, 2-methyl-
• EN300-7287636
• 2-methyl-1-azabicyclo[2.2.2]octan-3-amine
• SCHEMBL7281278
• 116505-63-6

• Inchi： 1S/C8H16N2/c1-6-8(9)7-2-4-10(6)5-3-7/h6-8H,2-5,9H2,1H3
• InChI Key： NIBLFQFBAYHCQS-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(C2C)N

Computed Properties

• Exact Mass: 140.131348519Da
• Monoisotopic Mass: 140.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines